2-Sulfanyl-3-[5-(trifluoromethyl)furan-2-yl]prop-2-enoic acid

• CAS RN: 65712-32-5
• Molecular Formula: C8H5F3O3S
• Molecular Weight: 238.19 g/mol
• IUPAC Name: 2-sulfanyl-3-[5-(trifluoromethyl)furan-2-yl]prop-2-enoic acid
• InChI: InChI=1S/C8H5F3O3S/c9-8(10,11)6-2-1-4(14-6)3-5(15)7(12)13/h1-3,15H,(H,12,13)
• InChI Key: WYNKDFCXCAKMBG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(OC(=C1)C(F)(F)F)C=C(C(=O)O)S

Description

2-Sulfanyl-3-[5-(trifluoromethyl)furan-2-yl]prop-2-enoic acid is a useful research compound. Its molecular formula is C8H5F3O3S and its molecular weight is 238.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.58 g of the above 5-(5-trifluoromethyl-2-furylmethylene)rhodanine, 23 ml of 1 N sodium hydroxide solution and 25 ml of water are stirred under nitrogen at room temperature for 10 hours. After cooling with an ice bath and acidification with concentrated hydrochloric acid to pH 1.5, the resulting slurry is filtered to yield a slightly brown precipitate which is washed with 50 ml of water by stirring at room temperature under nitrogen and filtered to yield 0.8 g of slightly brown crystals (yield 60%) of α-mercapto-β-(5-trifluoromethyl-2-furyl)acrylic acid. M.P. 158° C.